2-Tert-butyl-3-hydroxy-5-methylisoindolin-1-one

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2-tert-butyl-3-hydroxy-5-methyl-3H-isoindol-1-one
• InChI: InChI=1S/C13H17NO2/c1-8-5-6-9-10(7-8)12(16)14(11(9)15)13(2,3)4/h5-7,12,16H,1-4H3
• InChI Key: WJSVPIQWQFRIPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)N(C2O)C(C)(C)C

Description

2-Tert-butyl-3-hydroxy-5-methylisoindolin-1-one is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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To a solution of N-tert-butyl-4-methylbenzamide (9.02 g, 47.2 mmol) in THF (132 ml), charged to a 250 mL round bottom, sec-butyl lithium, 1.4 m in cyclohexane (74.1 ml, 104 mmol) was added at −78° C. The reaction mixture was stirred at −78° C. for 30 min, then warmed to 0° C. for 45 min, before cooling back to −78° C. Then N,N-dimethylformamide (12.0 ml, 156 mmol) was added. The reaction mixture was stirred at −78° C. for 30 min, then allowed to warm to 23° C. The reaction mixture was diluted with water and extracted with EtOAc 3×. The combined organics were washed with brine, dried over magnesium sulfate and concentrated under vacuum to give 2-tert-butyl-3-hydroxy-5-methylisoindolin-1-one (10.6 g, 100% yield). MS (M+H)+ 220.